Cas no 39180-81-9 (N-(2,4-dichlorobenzyl)propan-1-amine)

• Product Name: N-(2,4-dichlorobenzyl)propan-1-amine
• CAS No: 39180-81-9
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 1499620
• PubChem ID: 485426
• Update Time: 2025-11-02

N-(2,4-dichlorobenzyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorobenzyl)propan-1-amine
• benzenemethanamine, 2,4-dichloro-N-propyl-
• N-[(2,4-dichlorophenyl)methyl]propan-1-amine
• AKOS000201225
• CHEMBL1178110
• [(2,4-DICHLOROPHENYL)METHYL](PROPYL)AMINE
• STK147378
• EN300-167228
• DTXSID40192418
• 39180-81-9
• MFCD04542996

• Inchi： 1S/C10H13Cl2N/c1-2-5-13-7-8-3-4-9(11)6-10(8)12/h3-4,6,13H,2,5,7H2,1H3
• InChI Key： KOYCXIOVAMOAHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNCCC)Cl

Computed Properties

• Exact Mass: 217.04269
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-(2,4-dichlorobenzyl)propan-1-amine

N-(2,4-dichlorobenzyl)propan-1-amine (CAS No. 39180-81-9): A Comprehensive Overview

N-(2,4-dichlorobenzyl)propan-1-amine (CAS No. 39180-81-9) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, characterized by its unique dichlorobenzyl and propan-1-amine functional groups, offers a range of properties that make it valuable in fields such as pharmaceuticals, agrochemicals, and material science. In this article, we delve into the chemical properties, applications, and market trends surrounding this intriguing molecule.

The molecular structure of N-(2,4-dichlorobenzyl)propan-1-amine features a propan-1-amine chain attached to a 2,4-dichlorobenzyl group. This combination imparts both lipophilic and reactive characteristics, making it a versatile intermediate in synthetic chemistry. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of bioactive compounds and specialty chemicals.

One of the most discussed applications of N-(2,4-dichlorobenzyl)propan-1-amine is its role in the pharmaceutical industry. With the growing demand for novel drug candidates, this compound has been investigated for its potential in creating central nervous system (CNS) agents and antimicrobial compounds. Its structural motifs are often found in molecules that interact with biological targets, making it a valuable scaffold for medicinal chemistry.

In the agrochemical sector, N-(2,4-dichlorobenzyl)propan-1-amine has been studied for its potential as a precursor to pesticides and herbicides. The dichlorobenzyl moiety is known for its ability to enhance the activity of certain agrochemicals, and researchers are exploring ways to leverage this property to develop more effective and environmentally friendly solutions for crop protection.

Recent trends in green chemistry and sustainable synthesis have also brought N-(2,4-dichlorobenzyl)propan-1-amine into the spotlight. Scientists are investigating eco-friendly methods for its production, such as catalytic processes and solvent-free reactions, to minimize environmental impact. This aligns with the broader industry shift toward sustainable chemical manufacturing.

The market for N-(2,4-dichlorobenzyl)propan-1-amine is expected to grow steadily, driven by its diverse applications and the increasing demand for high-performance chemicals. Suppliers and manufacturers are focusing on improving purity and scalability to meet the needs of research institutions and industrial players. Additionally, advancements in analytical techniques have enabled better characterization and quality control of this compound, ensuring its reliability in various applications.

For researchers and industry professionals seeking detailed information about N-(2,4-dichlorobenzyl)propan-1-amine, it is essential to consider factors such as storage conditions, handling precautions, and compatibility with other chemicals. Proper documentation and adherence to safety guidelines are crucial to ensure its effective use in laboratory and industrial settings.

In conclusion, N-(2,4-dichlorobenzyl)propan-1-amine (CAS No. 39180-81-9) is a compound of significant interest due to its versatile applications and potential for innovation. As the chemical industry continues to evolve, this molecule is likely to play a pivotal role in the development of new pharmaceuticals, agrochemicals, and advanced materials. Staying informed about the latest research and market trends will be key to unlocking its full potential.